Cas no 109799-69-1 (Ethyl 4-hydroxy-8-nitroquinoline-3-carboxylate)

• Product Name: Ethyl 4-hydroxy-8-nitroquinoline-3-carboxylate
• CAS No: 109799-69-1
• MF: C₁₂H₁₀N₂O₅
• MW: 262.21820306778
• MDL: MFCD00968676
• CID: 2886657
• PubChem ID: 734639
• Update Time: 2025-10-29

Ethyl 4-hydroxy-8-nitroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-8-nitroquinoline-3-carboxylate
• 8-nitro-4-oxo-1H-quinoline-3-carboxylic acid ethyl ester
• Ethyl4-hydroxy-8-nitroquinoline-3-carboxylate
• SR-01000003331
• ethyl 8-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• W14713
• ethyl 8-nitro-4-oxo-1H-quinoline-3-carboxylate
• STK685236
• SCHEMBL4739348
• MFCD00968676
• CS-M0393
• NoName_4327
• CCG-233980
• DA-33651
• SR-01000003331-1
• Oprea1_373259
• 109799-69-1
• CHEMBL100859
• ethyl 8-nitro-4-oxo-1,4-dihydro-3-quinolinecarboxylate
• DTXSID60903624
• AKOS001739857
• ZTAWASGMGQOLHO-UHFFFAOYSA-N

• MDL： MFCD00968676
• Inchi： 1S/C12H10N2O5/c1-2-19-12(16)8-6-13-10-7(11(8)15)4-3-5-9(10)14(17)18/h3-6H,2H2,1H3,(H,13,15)
• InChI Key： ZTAWASGMGQOLHO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC2C(=CC=CC=2C1=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 262.05897142g/mol
• Monoisotopic Mass: 262.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Additional information on Ethyl 4-hydroxy-8-nitroquinoline-3-carboxylate

Ethyl 4-hydroxy-8-nitroquinoline-3-carboxylate (CAS No. 109799-69-1): A Comprehensive Overview

Ethyl 4-hydroxy-8-nitroquinoline-3-carboxylate (CAS No. 109799-69-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, has been extensively studied for its potential applications in drug development and therapeutic interventions.

The molecular structure of Ethyl 4-hydroxy-8-nitroquinoline-3-carboxylate consists of a quinoline core substituted with hydroxyl and nitro functional groups, which contribute to its distinct reactivity and biological activity. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, enabling the development of various derivatives with enhanced pharmacological properties.

In recent years, Ethyl 4-hydroxy-8-nitroquinoline-3-carboxylate has been explored for its antimicrobial and anti-inflammatory potential. Studies have demonstrated that this compound exhibits significant inhibitory effects on certain bacterial and fungal strains, making it a promising candidate for the development of novel antimicrobial agents. Additionally, its ability to modulate inflammatory pathways has opened up avenues for investigating its role in treating chronic inflammatory diseases.

The synthesis of Ethyl 4-hydroxy-8-nitroquinoline-3-carboxylate involves a series of well-defined chemical reactions that highlight the compound's synthetic utility. Researchers have optimized synthetic pathways to achieve high yields and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications. Advanced techniques such as catalytic hydrogenation and selective functional group transformations have been employed to enhance the efficiency of the synthesis process.

One of the most intriguing aspects of Ethyl 4-hydroxy-8-nitroquinoline-3-carboxylate is its role as a precursor in the development of more complex pharmacophores. By leveraging its structural framework, chemists have been able to design derivatives with improved solubility, bioavailability, and target specificity. These derivatives are being evaluated in preclinical studies to assess their efficacy and safety profiles in various disease models.

The pharmacological activity of Ethyl 4-hydroxy-8-nitroquinoline-3-carboxylate has been further investigated through computational modeling and molecular dynamics simulations. These studies have provided valuable insights into the interactions between the compound and biological targets, such as enzymes and receptors. This information has been instrumental in guiding the design of more potent and selective drug candidates.

In addition to its pharmaceutical applications, Ethyl 4-hydroxy-8-nitroquinoline-3-carboxylate has shown promise in materials science research. Its unique chemical properties make it suitable for use in developing advanced materials with tailored functionalities. For instance, researchers have explored its potential as a building block for creating conductive polymers and organic semiconductors, which could find applications in electronic devices and sensors.

The future prospects of Ethyl 4-hydroxy-8-nitroquinoline-3-carboxylate are vast and multifaceted. Ongoing research efforts are focused on expanding its chemical space through innovative synthetic strategies and exploring new therapeutic applications. Collaborative initiatives between academia and industry are expected to accelerate the translation of laboratory findings into clinical practice, bringing novel treatments to patients in need.

In conclusion, Ethyl 4-hydroxy-8-nitroquinoline-3-carboxylate (CAS No. 109799-69-1) stands out as a versatile and promising compound with significant implications in pharmaceuticals, materials science, and beyond. Its unique structural features, coupled with its diverse range of applications, make it a cornerstone in modern chemical research. As scientific understanding continues to evolve, we can anticipate even more exciting developments involving this remarkable compound.